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Compound of Interest

Compound Name: Methyl N-Succinimidyl Adipate

Cat. No.: B014147 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of Methyl N-Succinimidyl Adipate, a key reagent in

bioconjugation. Adherence to these protocols is critical for personnel safety and environmental

protection.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for Methyl N-
Succinimidyl Adipate.[1] Personal protective equipment (PPE), including safety goggles with

side-shields, chemical-resistant gloves, and a lab coat, must be worn at all times.[2] Handle the

compound in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust

or vapors.[2]

Step-by-Step Disposal Protocol
The primary method for the disposal of Methyl N-Succinimidyl Adipate is through a licensed

chemical waste disposal service.[2] Improper disposal, such as discarding in regular trash or

pouring down the drain, is prohibited and can lead to hazardous environmental contamination.

[2][3][4]

1. Waste Segregation and Collection:
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Solid Waste: Collect unreacted Methyl N-Succinimidyl Adipate and any contaminated

disposable materials (e.g., weigh boats, pipette tips, gloves) in a designated, clearly labeled

hazardous waste container.[3] The container must be chemically compatible with the waste

and have a secure, leak-proof closure.[3]

Liquid Waste: Solutions containing Methyl N-Succinimidyl Adipate should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Due to the reactivity of N-

hydroxysuccinimide (NHS) esters with water, which leads to hydrolysis, aqueous solutions

should be handled promptly.[5]

Incompatible Wastes: Do not mix Methyl N-Succinimidyl Adipate waste with incompatible

chemicals. Store acids and bases separately, and keep oxidizing agents away from reducing

agents and organic compounds.[6]

2. Container Labeling:

All waste containers must be accurately labeled with "Hazardous Waste," the full chemical

name ("Methyl N-Succinimidyl Adipate"), and any other components in the waste stream.

[1] Clearly indicate the date of accumulation.

3. Storage of Waste:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.[6] This area should be under the control of laboratory personnel and inspected

weekly for any signs of leakage.[6]

Ensure containers are stored in a cool, dry, and well-ventilated location, away from heat

sources and direct sunlight.[2]

4. Disposal of Empty Containers:

Empty containers that once held Methyl N-Succinimidyl Adipate should be triple-rinsed

with a suitable solvent (e.g., the solvent used in the experiment or a common organic solvent

like acetone or ethanol).[7]

Collect the rinsate as hazardous liquid waste.
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After triple-rinsing, deface or remove the original label, and the container may then be

disposed of as non-hazardous waste, such as regular glass or plastic recycling, depending

on institutional policies.[7]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[1]

The recommended disposal method is typically high-temperature incineration at a permitted

facility.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key chemical properties of Methyl N-
Succinimidyl Adipate.

Property Value Reference

CAS Number 118380-06-6 [8]

Molecular Formula C11H15NO6 [8]

Molecular Weight 257.24 g/mol [8]

Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of Methyl N-
Succinimidyl Adipate.
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Caption: Workflow for the safe disposal of Methyl N-Succinimidyl Adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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